(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[(2-aminoacetyl)ami no]-4-methyl-pentanoyl]amino]
(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[(2-aminoacetyl)ami no]-4-methyl-pentanoyl]amino]
Brand Name:
Vulcanchem
CAS No.:
101510-87-6
VCID:
VC0011921
InChI:
InChI=1S/C30H55N7O9/c1-16(2)11-20(33-24(38)15-32)26(41)35-22(13-18(5)6)28(43)37-23(14-25(39)40)29(44)36-21(12-17(3)4)27(42)34-19(30(45)46)9-7-8-10-31/h16-23H,7-15,31-32H2,1-6H3,(H,33,38)(H,34,42)(H,35,41)(H,36,44)(H,37,43)(H,39,40)(H,45,46)/t19-,20-,21-,22-,23-/m0/s1
SMILES:
CC(C)CC(C(=O)NC(CC(C)C)C(=O)NC(CC(=O)O)C(=O)NC(CC(C)C)C(=O)NC(CCCCN)C(=O)O)NC(=O)CN
Molecular Formula:
C30H55N7O9
Molecular Weight:
657.8 g/mol
(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[(2-aminoacetyl)ami no]-4-methyl-pentanoyl]amino]
CAS No.: 101510-87-6
Main Products
VCID: VC0011921
Molecular Formula: C30H55N7O9
Molecular Weight: 657.8 g/mol
![(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[(2-aminoacetyl)ami no]-4-methyl-pentanoyl]amino] - 101510-87-6](/images/no_structure.jpg)
| CAS No. | 101510-87-6 |
|---|---|
| Product Name | (2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[(2-aminoacetyl)ami no]-4-methyl-pentanoyl]amino] |
| Molecular Formula | C30H55N7O9 |
| Molecular Weight | 657.8 g/mol |
| IUPAC Name | (2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[(2-aminoacetyl)amino]-4-methylpentanoyl]amino]-4-methylpentanoyl]amino]-3-carboxypropanoyl]amino]-4-methylpentanoyl]amino]hexanoic acid |
| Standard InChI | InChI=1S/C30H55N7O9/c1-16(2)11-20(33-24(38)15-32)26(41)35-22(13-18(5)6)28(43)37-23(14-25(39)40)29(44)36-21(12-17(3)4)27(42)34-19(30(45)46)9-7-8-10-31/h16-23H,7-15,31-32H2,1-6H3,(H,33,38)(H,34,42)(H,35,41)(H,36,44)(H,37,43)(H,39,40)(H,45,46)/t19-,20-,21-,22-,23-/m0/s1 |
| Standard InChIKey | UNECOKLPXZTPOD-VUBDRERZSA-N |
| Isomeric SMILES | CC(C)C[C@@H](C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CCCCN)C(=O)O)NC(=O)CN |
| SMILES | CC(C)CC(C(=O)NC(CC(C)C)C(=O)NC(CC(=O)O)C(=O)NC(CC(C)C)C(=O)NC(CCCCN)C(=O)O)NC(=O)CN |
| Canonical SMILES | CC(C)CC(C(=O)NC(CC(C)C)C(=O)NC(CC(=O)O)C(=O)NC(CC(C)C)C(=O)NC(CCCCN)C(=O)O)NC(=O)CN |
| Sequence | GLLDLK |
| Synonyms | GLLDLK Gly-Leu-Leu-Asp-Leu-Lys glycyl-leucyl-leucyl-aspartyl-leucyl-lysine |
| PubChem Compound | 127924 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume